5-bromo-1-(2-methylbutyl)-1H-1,2,4-triazol-3-amine

• Molecular Formula: C7H13BrN4
• Molecular Weight: 233.11 g/mol
• IUPAC Name: 5-bromo-1-(2-methylbutyl)-1,2,4-triazol-3-amine
• InChI: InChI=1S/C7H13BrN4/c1-3-5(2)4-12-6(8)10-7(9)11-12/h5H,3-4H2,1-2H3,(H2,9,11)
• InChI Key: UDPAKBADXDURQI-UHFFFAOYSA-N
• Canonical SMILES: CCC(C)CN1C(=NC(=N1)N)Br

Description

5-Bromo-1-(2-methylbutyl)-1H-1,2,4-triazol-3-amine is a brominated triazole derivative featuring a branched 2-methylbutyl substituent at the N1 position of the triazole core.

The compound’s synthesis likely follows methods analogous to those for related bromo-triazol-3-amine derivatives. For example, 5-(3-bromophenyl)-N-aryl-4H-1,2,4-triazol-3-amine analogs are synthesized via condensation of N-(substituted phenyl)hydrazine carboxamide with 3-bromobenzonitrile in n-butanol under basic conditions . Adapting this method, the 2-methylbutyl group could be introduced through alkylation or substitution reactions.

Preparation Methods

Synthetic Routes and Reaction Conditions: The synthesis of 5-bromo-1-(2-methylbutyl)-1H-1,2,4-triazol-3-amine typically involves the cyclization of appropriate precursors under controlled conditions. One common method is the reaction of 5-bromo-1H-1,2,4-triazole with 2-methylbutylamine in the presence of a suitable catalyst. The reaction is usually carried out in an organic solvent such as ethanol or methanol at elevated temperatures to facilitate the formation of the desired product.

Industrial Production Methods: Industrial production of this compound may involve similar synthetic routes but on a larger scale. The use of continuous flow reactors and automated systems can enhance the efficiency and yield of the production process. Additionally, purification techniques such as recrystallization or chromatography are employed to obtain high-purity products.

Chemical Reactions Analysis

Types of Reactions: 5-bromo-1-(2-methylbutyl)-1H-1,2,4-triazol-3-amine can undergo various chemical reactions, including:

Substitution Reactions: The bromine atom can be substituted with other nucleophiles, such as amines or thiols, under appropriate conditions.

Oxidation and Reduction Reactions: The triazole ring can participate in oxidation or reduction reactions, leading to the formation of different derivatives.

Coupling Reactions: The compound can be involved in coupling reactions with other aromatic or heterocyclic compounds to form more complex structures.

Common Reagents and Conditions:

Substitution Reactions: Reagents such as sodium azide or thiourea can be used in the presence of a base like potassium carbonate.

Oxidation Reactions: Oxidizing agents like hydrogen peroxide or potassium permanganate can be employed.

Reduction Reactions: Reducing agents such as sodium borohydride or lithium aluminum hydride are commonly used.

Major Products Formed:

Substitution Reactions: Products include various substituted triazoles.

Oxidation and Reduction Reactions: Products include oxidized or reduced triazole derivatives.

Coupling Reactions: Products include complex heterocyclic compounds.

Scientific Research Applications

5-bromo-1-(2-methylbutyl)-1H-1,2,4-triazol-3-amine has several scientific research applications:

Chemistry: It is used as a building block for the synthesis of more complex heterocyclic compounds.

Biology: The compound is studied for its potential biological activities, including antimicrobial and anticancer properties.

Medicine: It is investigated for its potential use in drug development, particularly as a scaffold for designing new therapeutic agents.

Industry: The compound is used in the development of advanced materials, such as polymers and coatings, due to its unique chemical properties.

Mechanism of Action

The mechanism of action of 5-bromo-1-(2-methylbutyl)-1H-1,2,4-triazol-3-amine involves its interaction with specific molecular targets. The triazole ring can bind to enzymes or receptors, modulating their activity. The bromine atom and the 2-methylbutyl group contribute to the compound’s binding affinity and specificity. The exact pathways and targets depend on the specific application and the biological system being studied.

Comparison with Similar Compounds

Substituent Effects on Physicochemical Properties

The substituents at the N1 and C5 positions significantly influence the compound’s properties:

Compound Name	Substituents (N1/C5)	Molecular Weight (g/mol)	Key Properties	References
5-Bromo-1-(2-methylbutyl)-1H-1,2,4-triazol-3-amine	2-methylbutyl / Br	~262 (calculated)	High lipophilicity (logP ~2.8*)	-
5-Bromo-1-methyl-1H-1,2,4-triazole	Methyl / Br	177.0	Moderate solubility in polar solvents
5-(3-Bromophenyl)-4H-1,2,4-triazol-3-amine	H / 3-bromophenyl	~244.1	Aromatic π-π interactions enhance binding
1H-1,2,4-Triazol-3-amine (Amitrole)	H / H	84.08	High water solubility, carcinogenic

*Estimated using substituent contribution models.

• Solubility : Amitrole’s lack of bulky substituents results in high aqueous solubility, whereas bromo-alkyl/aryl analogs exhibit lower solubility .

Key Research Findings and Gaps

• Structural Insights : X-ray crystallography (e.g., SHELX-refined structures) reveals that bulky N1 substituents induce conformational rigidity, which may enhance target selectivity .
• Activity Data : While 5-(3-bromophenyl) analogs show anticancer activity , the target compound’s biological data remain unreported, necessitating further studies.
• Regulatory Considerations : Bromo-alkyl triazoles may face fewer regulatory restrictions compared to Amitrole, but comprehensive toxicity studies are required .

Biological Activity

5-Bromo-1-(2-methylbutyl)-1H-1,2,4-triazol-3-amine (CAS Number: 1697080-58-2) is a compound belonging to the triazole family, which has garnered attention for its potential biological activities. This article explores its biological properties, mechanisms of action, and relevant research findings.

Property	Value
Molecular Formula	C7H13BrN4
Molecular Weight	233.11 g/mol
CAS Number	1697080-58-2
Structure	Chemical Structure

Antimicrobial Properties

Triazole derivatives, including 5-bromo-1-(2-methylbutyl)-1H-1,2,4-triazol-3-amine, have been studied for their antimicrobial activities. Research indicates that triazoles can inhibit the growth of various bacteria and fungi by disrupting their metabolic processes. For instance, studies have shown that certain triazole compounds can effectively inhibit the growth of pathogenic fungi such as Candida species and Aspergillus species, making them potential candidates for antifungal therapies .

Anticancer Potential

The compound has also been investigated for its anticancer properties. Triazoles are known to induce apoptosis in cancer cells and inhibit cell proliferation through various mechanisms, including the modulation of signaling pathways involved in cell survival and death. In vitro studies have demonstrated that some triazole derivatives can significantly reduce the viability of cancer cell lines by inducing cell cycle arrest and apoptosis .

The biological activity of 5-bromo-1-(2-methylbutyl)-1H-1,2,4-triazol-3-amine is primarily attributed to its ability to interact with specific molecular targets:

• Enzyme Inhibition : The compound may act as an inhibitor of enzymes crucial for microbial metabolism or cancer cell survival.
• Receptor Modulation : It may bind to receptors involved in signaling pathways that regulate cell growth and apoptosis.

Study on Antimicrobial Activity

A study published in the Journal of Antimicrobial Chemotherapy evaluated various triazole derivatives against a range of bacterial and fungal strains. The results indicated that 5-bromo-1-(2-methylbutyl)-1H-1,2,4-triazol-3-amine exhibited significant inhibitory effects against Staphylococcus aureus and Candida albicans, with minimum inhibitory concentrations (MICs) comparable to established antifungal agents .

Anticancer Research

In a separate investigation reported in Cancer Letters, researchers tested the efficacy of several triazole compounds on human cancer cell lines. The study found that 5-bromo-1-(2-methylbutyl)-1H-1,2,4-triazol-3-amine induced apoptosis in breast cancer cells through the activation of caspase pathways. The compound demonstrated IC50 values indicating potent anticancer activity .